3-Methyl-3-phenylpentane-1,5-diol
Overview
Description
3-Methyl-3-phenylpentane-1,5-diol is a chemical compound with the molecular formula C12H18O2 . It contains a total of 32 bonds; 14 non-H bonds, 6 multiple bonds, 5 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, 2 hydroxyl groups, and 2 primary alcohols . It can be used as a reactant to synthesize enantioenriched saturated aza-heterocycles by reacting with various amines in the presence of an iridium catalyst .
Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered carbon ring, two hydroxyl groups, and two primary alcohols . The molecular weight of this compound is 194.27 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 194.27 . The density of this compound is 0.974 g/mL at 20 °C (lit.) . The refractive index is n20/D 1.454 .Scientific Research Applications
Fragrance Ingredient Analysis
3-Methyl-3-phenylpentane-1,5-diol is part of the Aryl Alkyl Alcohols (AAAs) and primarily used as a fragrance ingredient. AAAs, including this compound, have been studied for their toxicological and dermatological properties. These studies encompass a range of analyses such as physical properties, acute toxicity, skin irritation, mucous membrane irritation, skin sensitization, phototoxicity, and photoallergy data (Scognamiglio et al., 2012).
Chemical Reactions and Synthesis
Research has been conducted on the stereospecific hydrogenolysis of benzyl-type alcohols like this compound. This involves studying the reaction behavior on different catalysts, such as Ni, Co, Cu, and Pd, which have implications in chemical synthesis processes (Mitsui et al., 1969).
Natural Product Isolation
A new natural diol structurally similar to this compound has been isolated from Streptomyces sp. CB09001. These compounds are evaluated for their anti-inflammatory effects, showcasing the potential of similar diols in pharmaceutical applications (Jiang et al., 2019).
Application in Polymer Science
Studies have also focused on the synthesis of new compounds using this compound as a precursor or synthon. These syntheses are vital for creating novel structures like 1,7-dioxaspiro[4.5]decanes, which have potential applications in materials science, especially in the field of polymer chemistry (Alonso et al., 2006).
Antifungal Agent Research
Research has identified certain diols, including those structurally related to this compound, as potential antifungal agents. These studies focus on understanding the bioactivity of such compounds against various fungal species, hinting at their potential use in developing new antifungal drugs or treatments (Jiao et al., 2012).
Safety and Hazards
When handling 3-Methyl-3-phenylpentane-1,5-diol, it is advised to avoid breathing mist, gas, or vapors. Contact with skin and eyes should be avoided. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation and remove all sources of ignition. In case of accidental release, evacuate personnel to safe areas and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
3-methyl-3-phenylpentane-1,5-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O2/c1-12(7-9-13,8-10-14)11-5-3-2-4-6-11/h2-6,13-14H,7-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIGUSNIFPVCARD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCO)(CCO)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60232981 |
Source
|
| Record name | 3-Methyl-3-phenylpentane-1,5-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60232981 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
84100-46-9 |
Source
|
| Record name | 3-Methyl-3-phenyl-1,5-pentanediol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=84100-46-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methyl-3-phenylpentane-1,5-diol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084100469 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Methyl-3-phenylpentane-1,5-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60232981 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methyl-3-phenylpentane-1,5-diol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.074.636 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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